BENGHE Foundational & Exploratory

Check Availability & Pricing

Defluoro Dolutegravir: A Technical Overview of a
Key Dolutegravir Impurity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Defluoro dolutegravir

Cat. No.: B15293611

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Defluoro dolutegravir, a known
impurity of the antiretroviral drug dolutegravir. This document details its nomenclature, chemical
properties, and analytical methodologies for its identification and quantification.

Nomenclature and Synonyms

Defluoro dolutegravir is systematically named and recognized by several synonyms in
scientific literature and chemical databases.
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Identifier Type Identifier Source

(4R,12aS)-N-(4-
Fluorobenzyl)-7-hydroxy-4-
methyl-6,8-dioxo-

IUPAC Name [3]
3,4,6,8,12,12a-hexahydro-2H-
pyrido[1',2":4,5]pyrazino[2,1-b]

[1][2]oxazine-9-carboxamide

CAS Number 1863916-88-4 [3]

Synonym 4-Fluoro Dolutegravir [3]
Dolutegravir 2-Desfluoro

Synonym _ [4]
Impurity

Synonym Dolutegravir Impurity G [4]

Chemical and Physical Properties

The fundamental chemical and physical properties of Defluoro dolutegravir are summarized
below. This data is crucial for its synthesis, isolation, and characterization.

Property Value Source
Molecular Formula C20H20FN30s [5]
Molecular Weight 401.39 g/mol [5]
Appearance Neat [5]

WINWILCOHJPYNO-
InChl Key [5]
ABAIWWIYSA-N

C[C@@H]1CCO[C@H]2Cn3c
SMILES c(C(=O)NCc4ccc(F)ccd)c(=0)c  [5]
(O)c3C(=0O)N21

Relationship with Dolutegravir
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Defluoro dolutegravir is structurally very similar to dolutegravir, differing by the absence of
one fluorine atom on the benzylamine side chain. Dolutegravir possesses a 2,4-difluorobenzyl
group, whereas Defluoro dolutegravir has a 4-fluorobenzyl group. This structural difference is
illustrated in the diagram below.

Defluoro Dolutegravir
(4-fluorobenzyl)

Absence of one

fluorine atom at

position 2 of the
benzyl ring

Leads tQ
Dolutegravir
(2,4-difluorobenzyl)

Click to download full resolution via product page

Caption: Structural relationship between Dolutegravir and Defluoro dolutegravir.

Experimental Protocols

The identification and quantification of Defluoro dolutegravir as an impurity in dolutegravir
drug substance and product are critical for quality control. Below are detailed methodologies for
its analysis.

High-Performance Liquid Chromatography (HPLC)
Method for Impurity Profiling

A stability-indicating HPLC method is essential for separating dolutegravir from its potential
impurities, including Defluoro dolutegravir.[2][6]

Table of HPLC Method Parameters:
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Parameter Condition

C8 (150 x 4.6 mm), 5um or Phenyl-Hexyl (250 x

Column
4.6 mm), 5um
Mobile Phase A 0.1% Trifluoroacetic acid in water
Mobile Phase B Methanol or Acetonitrile
Elution Mode Gradient
Flow Rate 1.0 mL/min
UV Detection 240 nm or 260 nm
Column Temperature Ambient or 30°C

Experimental Workflow for HPLC Analysis:

Sample Preparation

Spike with Impurity
Reference Standards
(optional)

HPLC Analysis Data Analysis
Inject into Chromatographic
pLe SymmH Separation UV Detection Integrate Peaks Quantify Impurities Generate Report

Click to download full resolution via product page

Caption: General workflow for HPLC-based impurity profiling of dolutegravir.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MSIMS) for Impurity Identification

For the structural confirmation of impurities, LC-MS/MS is a powerful technique.[7]

Table of LC-MS/MS Method Parameters:
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Parameter Condition

Reversed-phase C18 (e.g., XBridge C18, 2.1 x

LC Column
50 mm)
] Gradient of acetonitrile and water with 0.1%
Mobile Phase ) )
formic acid
lonization Mode Positive Electrospray lonization (ESI+)
Mass Analyzer Triple Quadrupole
Detection Multiple Reaction Monitoring (MRM)

Experimental Workflow for LC-MS/MS Analysis:

Sample Preparation LC-MS/MS Analysis Data Interpretation

Prepare Sample Inject into " . Identify Impurity
LC-MS/MS LC Separation ESI MS/MS Fragmentation Mass Detection Analyze Mass Spectra Structure

Click to download full resolution via product page

Caption: Workflow for the identification of dolutegravir impurities using LC-MS/MS.

Synthesis of Dolutegravir Impurities

While a specific, detailed synthesis protocol for Defluoro dolutegravir is not readily available
in the public domain, its synthesis can be inferred from the general synthesis of dolutegravir
and the synthesis of other impurities.[1][8] The key difference would be the use of 4-
fluorobenzylamine instead of 2,4-difluorobenzylamine in the coupling reaction with the
carboxylic acid intermediate of the dolutegravir core.

Conceptual Synthesis Pathway:
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Caption: Conceptual synthetic route to Defluoro dolutegravir.

Conclusion

Defluoro dolutegravir is a critical impurity to monitor during the manufacturing and stability
testing of dolutegravir. The information provided in this technical guide, including its
nomenclature, properties, and detailed analytical methodologies, serves as a valuable resource
for researchers and professionals in the pharmaceutical industry to ensure the quality and
safety of dolutegravir-containing products. The provided experimental workflows can be
adapted for the routine analysis and characterization of this and other related impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 8. Synthesis and characterization of two known and one new impurities of dolutegravir: In
silico evaluation of certain intermediates against SARS CoV-2 O-ribose methyltransferase
(OMTase) - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Defluoro Dolutegravir: A Technical Overview of a Key
Dolutegravir Impurity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293611#defluoro-dolutegravir-nomenclature-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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